4-Chloro-N-(4-oxo-4H-naphthalen-1-ylidene)-benzenesulfonamide

• IUPAC Name: (NE)-4-chloro-N-(4-oxonaphthalen-1-ylidene)benzenesulfonamide
• InChI: InChI=1S/C16H10ClNO3S/c17-11-5-7-12(8-6-11)22(20,21)18-15-9-10-16(19)14-4-2-1-3-13(14)15/h1-10H/b18-15+
• InChI Key: YMBSGIVUXBFWET-OBGWFSINSA-N
• Canonical SMILES: C1=CC=C2C(=O)C=CC(=NS(=O)(=O)C3=CC=C(C=C3)Cl)C2=C1
• Isomeric SMILES: C1=CC=C2C(=O)C=C/C(=N\S(=O)(=O)C3=CC=C(C=C3)Cl)/C2=C1
• Molecular Formula: C16H10ClNO3S
• Molecular Weight: 331.8 g/mol
• CAS No.: 131535-25-6

Description

4-Chloro-N-(4-oxo-4H-naphthalen-1-ylidene)-benzenesulfonamide is a useful research compound. Its molecular formula is C16H10ClNO3S and its molecular weight is 331.77. The purity is usually 95%.
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Scientific Research Applications

Chemosensing for Sn2+ Ions

4-((3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)amino)benzenesulfonamide (4CBS) demonstrates significant potential in the selective and sensitive detection of Sn2+ ions in aqueous solutions. This compound showcases a robust fluorescence turn-on mechanism upon interaction with Sn2+ ions, with a detection limit of 0.115 µM. The probe’s binding mechanism with Sn2+ was validated through various spectroscopic analyses and quantum chemical calculations. Additionally, its effectiveness in bioimaging applications was confirmed through studies in living cells and zebrafish, emphasizing its utility in distinguishing Sn2+ in cancerous versus normal cells (Ravichandiran et al., 2020).

Environmental Pollutant Analysis

The broader class of chloronaphthalenes, to which 4-Chloro-N-(4-oxo-4H-naphthalen-1-ylidene)-benzenesulfonamide relates, has been extensively studied for their environmental impact. These compounds are recognized for their persistence and potential to accumulate in biota, posing risks due to their toxicological properties mediated through the aryl hydrocarbon receptor. They are identified in various environmental sources, including industrial processes and products, highlighting the need for ongoing monitoring and research into their effects and behavior within ecosystems (Falandysz, 1998).

Antibacterial Applications

Research into naphthalen-1-yl benzenesulfonamide derivatives has unveiled their potent antibacterial properties. These compounds, synthesized through reactions involving naphthalen-1-amine and further substitutions, have demonstrated significant effectiveness against various bacterial strains. The findings suggest a promising avenue for developing new antibacterial agents, potentially including those derived from this compound (Abbasi et al., 2015).

Fluorescence Sensing and Bioimaging

A naphthalene-based sulfonamide Schiff base exhibited fluorescence turn-on probe characteristics for Al3+ ion detection in aqueous systems, demonstrating the potential for similar compounds, including this compound, in bioimaging. The study highlights the probe's ability to significantly enhance fluorescence in the presence of Al3+, with applications in intracellular detection within living cells, underlining its bio-compatibility and potential non-mutagenicity for such applications (Mondal et al., 2015).